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Compound of Interest

Compound Name: Medroxyprogesterone

Cat. No.: B1676146 Get Quote

Medroxyprogesterone and its acetate form are synthetic progestogens used in

pharmaceutical research and development. Due to their potent hormonal activity and

associated health risks, including suspected carcinogenicity and reproductive toxicity, stringent

safety protocols are imperative during handling.[1][2][3][4][5] This guide provides essential,

step-by-step procedures for the safe handling, storage, and disposal of Medroxyprogesterone
in a laboratory setting.

Hazard Identification and Risk Assessment
Medroxyprogesterone acetate is classified with several health hazards. It is crucial to be

aware of these risks before beginning any work.

Summary of GHS Classifications:
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Hazard
Classification

GHS Code Description Citations

Carcinogenicity Category 2 (H351)
Suspected of
causing cancer.

[1][2][4][6]

Reproductive Toxicity
Category 1A

(H360/H360FD)

May damage fertility

or the unborn child.
[1][2][3][5]

Effects on or via

Lactation
Lact. (H362)

May cause harm to

breast-fed children.
[1][3]

Acute Toxicity (Oral,

Dermal, Inhalation)

Category 4 (H302,

H312, H332)

Harmful if swallowed,

in contact with skin, or

if inhaled.

[1]

Endocrine Disruption Category 1

May cause endocrine

disruption in humans

and the environment.

[5]

| Skin/Eye/Respiratory Irritation | - (H315, H319, H335) | Causes skin irritation, serious eye

irritation, and may cause respiratory irritation. |[7] |

Toxicological Data:

Test Species Value Citations

Oral LD50 Rat >6,400 mg/kg [1]

| Oral LD50 | Mouse | >16 g/kg |[1] |

Operational Plan: Personal Protective Equipment
(PPE) and Handling
A site-specific risk assessment is the first step in ensuring safety.[8] However, the following

PPE is generally recommended when handling Medroxyprogesterone, particularly in its

powdered form.
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Recommended Personal Protective Equipment (PPE)
Body Part

PPE
Recommendation

Standards &
Specifications

Citations

Respiratory

Required if

dust/aerosols are

generated or if

ventilation is

inadequate.

NIOSH/MSHA

approved air-purifying

respirator with a type

95 (or better) filter.

[8][9]

Hands
Double impervious

disposable gloves.

Nitrile gloves are

suitable. Must meet

EN374, ASTM F1001,

or equivalent

standards.

[4][10]

Eyes/Face

Safety glasses with

side shields or safety

goggles.

Must meet EN166,

ANSI Z87.1, or

equivalent standards.

[4][7][8]

A face shield may be

required for splash

hazards.

[7]

Skin/Body
Impervious protective

clothing or lab coat.

Consider disposable

clothing for bulk

processing. Must

meet EN13982, ANSI

103, or equivalent.

[4][7][8][10]

Step-by-Step Handling Protocol
Preparation:

Read and understand the Safety Data Sheet (SDS) before work.[2][6]

Work in a designated area, such as a chemical fume hood or a ventilated enclosure, to

minimize exposure.[1][7]
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Ensure an eyewash station and safety shower are readily accessible.[7]

Donning PPE:

Put on protective clothing (lab coat).

Don the first pair of nitrile gloves.

Don the second pair of nitrile gloves, ensuring they overlap the cuffs of the lab coat.

Don eye and face protection (safety glasses or goggles).

If required by your risk assessment, don respiratory protection.

Handling the Compound:

Handle the material carefully to minimize dust generation.[2][7]

For weighing, use a balance with a draft shield or perform the task in a ventilated

enclosure.

Avoid all contact with skin, eyes, and clothing.[7][8]

Do not eat, drink, or smoke in the handling area.[7][8]

Decontamination and Doffing PPE:

After handling, wipe down the work surface with an appropriate cleaning agent.

Remove PPE in a manner that avoids cross-contamination. Remove outer gloves first,

followed by protective clothing, eye protection, and inner gloves.

Wash hands thoroughly with soap and water immediately after handling and removing

PPE.[7][8]

Exposure Monitoring and Control
Occupational Exposure Limit (OEL):
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Organization Limit Notes Citations

| Pfizer | 2 µg/m³ | 8-Hour Time-Weighted Average (TWA), with a "Skin" notation indicating

potential for significant absorption through the skin. |[10] |

Methodology for Exposure Assessment: While specific experimental protocols for PPE

selection are not detailed in the provided literature, a key aspect of laboratory safety is

confirming that controls are effective. This is achieved through exposure monitoring. Pfizer

indicates that an analytical method is available for quantifying Medroxyprogesterone, which

can be used to measure airborne contamination levels and ensure they remain below the

established OEL.[10] Engineering controls, such as general room ventilation and fume hoods,

should be the primary means to control exposure.[10]

Spill and Disposal Plan
Accidental Release Measures

Evacuate: Keep unprotected personnel away from the spill area.[7]

Ventilate: Ensure adequate ventilation.[7]

Contain: Prevent further leakage or spillage if it is safe to do so.[7][8] Prevent the material

from entering drains or waterways.[1][7][8]

Clean-up (Solid Spill): Carefully sweep or vacuum the spilled material. Avoid generating dust.

Place the material into a suitable, sealed, and labeled disposal container.[7][8]

Clean-up (Liquid Spill): Absorb the spill with an inert, non-combustible material (e.g., sand,

earth). Use non-sparking tools to collect the absorbed material and place it in a sealed,

labeled container for disposal.[8]

Decontaminate: Clean the spill area thoroughly.

Waste Disposal Protocol
Medroxyprogesterone waste must be treated as hazardous.
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Classification: Waste generators must consult federal, state, and local hazardous waste

regulations to ensure complete and accurate classification.[7][9]

Disposal: Dispose of the waste and contaminated materials (including empty containers and

used PPE) through an approved waste disposal plant.[3][6][7]

Prohibitions: Do not dispose of with household garbage or allow the product to reach any

sewage system or waterway.[1][8]
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Safe Handling & Disposal Workflow for Medroxyprogesterone

Preparation Phase

Handling Phase

Post-Handling Phase

Waste Management

1. Risk Assessment
(Review SDS)

2. Select & Inspect PPE
(Gloves, Goggles, Coat, Respirator)

3. Prepare Workspace
(Fume Hood, Spill Kit Ready)

4. Don PPE

5. Handle Compound
(Minimize Dust/Aerosols)

6. Secure Compound
(Store Locked Up)

7. Decontaminate Workspace

8. Doff PPE Correctly

9. Personal Hygiene
(Wash Hands Thoroughly)

10. Segregate Hazardous Waste
(Compound, Contaminated PPE)

Generates Waste

11. Label & Store Waste Securely

12. Arrange for Approved Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of Medroxyprogesterone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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